molecular formula C11H10ClNO2 B8424704 3-Cyano-5-ethyl-4-methoxybenzoyl chloride

3-Cyano-5-ethyl-4-methoxybenzoyl chloride

Cat. No.: B8424704
M. Wt: 223.65 g/mol
InChI Key: RBZNTYFMJNYSOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyano-5-ethyl-4-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10ClNO2

Molecular Weight

223.65 g/mol

IUPAC Name

3-cyano-5-ethyl-4-methoxybenzoyl chloride

InChI

InChI=1S/C11H10ClNO2/c1-3-7-4-8(11(12)14)5-9(6-13)10(7)15-2/h4-5H,3H2,1-2H3

InChI Key

RBZNTYFMJNYSOR-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=CC(=C1)C(=O)Cl)C#N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-cyano-5-ethyl-4-methoxybenzoic acid (347 mg), toluene (3.5 mL), N,N-dimethylformamide (0.01 mL) and thionyl chloride (0.15 mL) were added, and then the mixture was stirred at 60° C. for 14 hours. The solvent was distilled off under reduced pressure and then azeotroped with toluene to obtain the title compound (387 mg) as a brown oily substance.
Quantity
347 mg
Type
reactant
Reaction Step One
Quantity
3.5 mL
Type
reactant
Reaction Step One
Quantity
0.15 mL
Type
reactant
Reaction Step One
Quantity
0.01 mL
Type
solvent
Reaction Step One

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